4-Fluoro-2-(4-methoxybenzamido)benzoic acid

• IUPAC Name: 4-fluoro-2-[(4-methoxybenzoyl)amino]benzoic acid
• InChI: InChI=1S/C15H12FNO4/c1-21-11-5-2-9(3-6-11)14(18)17-13-8-10(16)4-7-12(13)15(19)20/h2-8H,1H3,(H,17,18)(H,19,20)
• InChI Key: NODSKAPLALDVTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C15H12FNO4
• Molecular Weight: 289.26 g/mol
• CAS No.: 953897-72-8

Description

4-Fluoro-2-(4-methoxybenzamido)benzoic acid is a useful research compound. Its molecular formula is C15H12FNO4 and its molecular weight is 289.262. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmaceutical Applications

A key area of research is the development of efficient synthesis methods for compounds with similar structures, which are crucial intermediates in the manufacture of various pharmaceuticals. For example, the practical synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate for the production of flurbiprofen, a non-steroidal anti-inflammatory and analgesic material, showcases the importance of these compounds in pharmaceutical manufacturing (Qiu, Gu, Zhang, & Xu, 2009). This research highlights the challenges and solutions in synthesizing fluorinated compounds, which are often characterized by complex reactions and the need for specialized conditions.

Environmental Impact

The environmental fate and behavior of fluorinated compounds, including how they degrade and their potential effects on ecosystems, are also significant areas of study. For instance, the review on the degradation of acetaminophen by advanced oxidation processes discusses the pathways, by-products, and biotoxicity of degradation products, illuminating the environmental impact of pharmaceuticals and related chemicals (Qutob, Hussein, Alamry, & Rafatullah, 2022). Similarly, the occurrence, fate, and behavior of parabens in aquatic environments provide insight into the ubiquity and persistence of certain organic compounds in the environment, contributing to our understanding of the ecological implications of widely used synthetic chemicals (Haman, Dauchy, Rosin, & Munoz, 2015).

Safety and Hazards

“4-Fluoro-2-(4-methoxybenzamido)benzoic acid” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

The primary targets of 4-Fluoro-2-(4-methoxybenzamido)benzoic acid are currently unknown

Mode of Action

It’s known that the compound has a fluorobenzoyl group, which may interact with its targets through hydrogen bonding or pi-stacking interactions .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound . .